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Compound of Interest

Compound Name: Diethyl 3-hydroxyglutarate

Cat. No.: B146656

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Diethyl 3-hydroxyglutarate. The information is curated for researchers, scientists, and
professionals in drug development who require precise and reliable data for their work. This
document includes a detailed summary of quantitative physical data, standardized
experimental protocols for property determination, and a visualization of a key metabolic
pathway related to its corresponding acid.

Core Physical and Chemical Properties

Diethyl 3-hydroxyglutarate is a significant organic compound, often utilized as an
intermediate in pharmaceutical synthesis.[1] Its physical characteristics are crucial for handling,
reaction setup, and purification processes.

Data Presentation: Quantitative Physical Properties

The following table summarizes the key physical properties of Diethyl 3-hydroxyglutarate
based on available literature data.
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Property Value Conditions Source(s)
Molecular Formula CoH1605 [21[3114]
Molecular Weight 204.22 g/mol [2][3][4]

Colorless to light
Appearance o Room Temperature [4]
yellow, clear liquid

Boiling Point 156-157 °C at 23 mmHg [1112]
107 °C [4]

Density 1.103 g/mL at 25 °C [1112]
Refractive Index (n_D) 1.439 at 20 °C [1][2]
Flash Point >230 °F (>110 °C) 2]

CAS Number 32328-03-3 [21[3114]

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of Diethyl
3-hydroxyglutarate are not readily available in published literature, the following sections
describe generalized, standard laboratory procedures that can be adapted for this compound.
These protocols are based on established methodologies for the characterization of liquid
organic compounds.

Determination of Boiling Point by Distillation

This method is suitable for determining the boiling point of a purified liquid sample at a specific
pressure.

Apparatus:
e Round-bottom flask
« Distillation head with a port for a thermometer

e Condenser
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Receiving flask

Heating mantle or oil bath

Thermometer

Boiling chips

Vacuum source and manometer (for vacuum distillation)

Procedure:

Place a sample of Diethyl 3-hydroxyglutarate (typically 5-10 mL) into a clean, dry round-
bottom flask.

Add a few boiling chips to the flask to ensure smooth boiling.
Assemble the distillation apparatus. Ensure all joints are properly sealed.

If performing a vacuum distillation to match the literature value (156-157 °C at 23 mmHg),
connect the apparatus to a vacuum pump and a manometer.

Begin heating the flask gently.
Observe the temperature as the liquid begins to boil and the vapor condenses.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,
observed as a stable temperature on the thermometer as the distillate is collected.[5]

Record the atmospheric pressure or the pressure reading from the manometer.

Measurement of Density

The density of a liquid can be determined using a pycnometer or a digital density meter.

Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)
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e Analytical balance

o Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly.

» Weigh the empty pycnometer on an analytical balance.

« Fill the pycnometer with distilled water of a known temperature and weigh it again.
o Empty and dry the pycnometer, then fill it with Diethyl 3-hydroxyglutarate.

o Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) to allow the
liquid to reach thermal equilibrium.

o Weigh the pycnometer with the sample.

e Calculate the density using the formula: Density = (mass of sample) / (volume of
pycnhometer) where the volume of the pycnometer is determined from the mass and known
density of water at the same temperature.

Assessment of Solubility

A gualitative assessment of solubility in various solvents is crucial for applications such as
reaction work-ups and chromatography.

Apparatus:

e Test tubes

o Vortex mixer

o A selection of solvents (e.g., water, ethanol, diethyl ether, dichloromethane)

Procedure:
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e Place a small, measured amount of Diethyl 3-hydroxyglutarate (e.g., 0.1 mL) into a series
of test tubes.

e Add a measured volume of a solvent (e.g., 1 mL) to each test tube.
o Agitate the mixture vigorously using a vortex mixer for a set period (e.g., 1 minute).

» Visually inspect the mixture for homogeneity. A clear, single-phase solution indicates
solubility. The presence of cloudiness, droplets, or a separate layer indicates insolubility or
partial solubility.

¢ Record the observations for each solvent.

Measurement of Refractive Index

The refractive index is a characteristic property of a substance and is a good indicator of its
purity.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Lint-free tissue

Ethanol or acetone for cleaning

Procedure:

» Turn on the refractometer and the connected water bath, ensuring the prisms are at the
desired temperature (typically 20 °C).

o Clean the surface of the prisms with a soft, lint-free tissue moistened with ethanol or
acetone.
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e Place a few drops of Diethyl 3-hydroxyglutarate onto the lower prism using a clean
dropper.

e Close the prisms gently.

e Look through the eyepiece and adjust the focus until the dividing line between the light and
dark fields is sharp.

o Use the adjustment knob to bring the dividing line exactly to the center of the crosshairs.

o Read the refractive index value from the scale.

Metabolic Pathway Visualization

Diethyl 3-hydroxyglutarate is the diethyl ester of 3-hydroxyglutaric acid. 3-Hydroxyglutaric
acid is a key metabolite in the diagnosis of Glutaric Aciduria Type I, an inherited metabolic
disorder caused by a deficiency of the enzyme glutaryl-CoA dehydrogenase. The following
diagram illustrates the proposed metabolic pathway for the formation of 3-hydroxyglutaric acid
from glutaryl-CoA.
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Caption: Proposed metabolic pathway for the formation of 3-hydroxyglutaric acid in Glutaric
Aciduria Type I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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